(E)-N'-((2-(benzyl(methyl)amino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-hydroxybenzohydrazide

• IUPAC Name: N-[(E)-[2-[benzyl(methyl)amino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylideneamino]-2-hydroxybenzamide
• InChI: InChI=1S/C24H21N5O3/c1-28(16-17-9-3-2-4-10-17)22-19(24(32)29-14-8-7-13-21(29)26-22)15-25-27-23(31)18-11-5-6-12-20(18)30/h2-15,30H,16H2,1H3,(H,27,31)/b25-15+
• InChI Key: XJDFMXJEXSEMCG-MFKUBSTISA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=C(C(=O)N3C=CC=CC3=N2)C=NNC(=O)C4=CC=CC=C4O
• Isomeric SMILES: CN(CC1=CC=CC=C1)C2=C(C(=O)N3C=CC=CC3=N2)/C=N/NC(=O)C4=CC=CC=C4O
• Molecular Formula: C24H21N5O3
• Molecular Weight: 427.5 g/mol

Description

The compound is a hydrazide derivative, which suggests it could have potential biological activity. Hydrazides are often used in the synthesis of various pharmaceuticals due to their reactivity and versatility.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate pyrido[1,2-a]pyrimidin-3-yl derivative with a benzyl(methyl)amino group, followed by condensation with a 2-hydroxybenzohydrazide.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, suggests it contains a pyrido[1,2-a]pyrimidin-3-yl ring system, which is a fused pyrimidine and pyridine ring. It also contains a benzyl(methyl)amino group and a hydrazide group.

Chemical Reactions Analysis

As a hydrazide derivative, this compound could potentially undergo a variety of chemical reactions. For example, it could react with carbonyl compounds to form hydrazones, or it could undergo oxidation to form azo compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, stability, and reactivity would be influenced by the presence and position of its functional groups.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential biological activity. It could also be interesting to explore its potential uses in fields such as medicinal chemistry or material science.